Cas no 51279-07-3 (1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-)

• Product Name: 1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-
• CAS No: 51279-07-3
• MF: C₁₁H₂₈N₂O₃Si
• MW: 264.437124252319
• CID: 362690
• PubChem ID: 45376129
• Update Time: 2025-04-19

1,4-Butanediamine, 2-[(triethoxysilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-
• 2-(triethoxysilylmethyl)butane-1,4-diamine
• DTXSID00670166
• SCHEMBL813630
• 51279-07-3
• 2-[(Triethoxysilyl)methyl]butane-1,4-diamine

• Inchi： 1S/C11H28N2O3Si/c1-4-14-17(15-5-2,16-6-3)10-11(9-13)7-8-12/h11H,4-10,12-13H2,1-3H3
• InChI Key： IQMYXIKJKHXPMS-UHFFFAOYSA-N
• SMILES： [Si](CC(CN)CCN)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 264.18704
• Monoisotopic Mass: 264.18691929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 79.73